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Compound of Interest

Compound Name: Oxolinic Acid

Cat. No.: B1678063 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of oxolinic acid stock

solutions for laboratory use. Oxolinic acid is a quinolone antibiotic that functions by inhibiting

DNA gyrase, making it a valuable tool in microbiological and cell biology research. Proper

preparation of stock solutions is critical for experimental accuracy and reproducibility.

Data Presentation: Physicochemical Properties and
Solubility
A summary of the key quantitative data for oxolinic acid is presented in the table below for

easy reference.
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Property Value

Molecular Formula C₁₃H₁₁NO₅

Molecular Weight 261.23 g/mol

Appearance White to off-white crystalline solid

Solubility in Water Insoluble[1]

Solubility in Organic Solvents
Sparingly soluble in ethanol, DMSO, and

dimethylformamide.[2][3]

Solubility in Aqueous Base

Soluble in sodium hydroxide (NaOH) solutions.

A common preparation is 50 mg/mL in 0.5 M

NaOH.[2][3] Another protocol uses 0.1 M NaOH

with methanol.[4]

Storage of Powder 2-8°C, protected from light.[1]

Storage of Stock Solution

Aqueous solutions are not stable and it is

recommended to prepare them fresh.[2] One

source suggests not storing for more than one

day.[2]

Experimental Protocol: Preparation of a 50 mg/mL
Oxolinic Acid Stock Solution
This protocol details the steps for preparing a 50 mg/mL stock solution of oxolinic acid in 0.5

M NaOH.

Materials:

Oxolinic acid powder

Sodium hydroxide (NaOH) pellets or a concentrated stock solution

Sterile, deionized or distilled water

Sterile conical tubes or vials
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Calibrated balance

Magnetic stirrer and stir bar (optional)

pH meter (optional)

Sterile filter (0.22 µm) and syringe

Procedure:

Prepare 0.5 M NaOH Solution:

To prepare 100 mL of 0.5 M NaOH, dissolve 2.0 g of NaOH pellets in approximately 90 mL

of sterile water.

Stir the solution until the NaOH is completely dissolved.

Adjust the final volume to 100 mL with sterile water.

Caution: The dissolution of NaOH is exothermic. Handle with appropriate personal

protective equipment (PPE), including gloves and safety glasses.

Weigh Oxolinic Acid:

In a sterile conical tube or vial, accurately weigh the desired amount of oxolinic acid
powder. For example, to prepare 1 mL of a 50 mg/mL stock solution, weigh 50 mg of

oxolinic acid.

Dissolve Oxolinic Acid:

Add the appropriate volume of 0.5 M NaOH to the oxolinic acid powder. For a 50 mg/mL

solution, add 1 mL of 0.5 M NaOH for every 50 mg of powder.

Vortex or use a magnetic stirrer to facilitate dissolution. Gentle heating may be required to

fully dissolve the compound.[3]

Sterilization (Optional but Recommended):
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For applications requiring sterility, filter the stock solution through a 0.22 µm sterile syringe

filter into a new sterile tube.

Storage and Handling:

It is highly recommended to prepare the oxolinic acid stock solution fresh for each

experiment due to its limited stability in aqueous solutions.[2]

If short-term storage is necessary, store the solution at 2-8°C and use within 24 hours.[2]

Always protect the solution from light.

Safety Precautions
Handle oxolinic acid in a well-ventilated area, preferably in a chemical fume hood. Wear

appropriate PPE, including a lab coat, safety glasses, and gloves. Avoid inhalation of the

powder and contact with skin and eyes. In case of contact, rinse thoroughly with water.

Experimental Workflow
The following diagram illustrates the key steps in the preparation of an oxolinic acid stock

solution.
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Caption: Workflow for preparing oxolinic acid stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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